Cas no 2229514-05-8 (3,3-difluoro-1-(2-methoxypyridin-3-yl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(2-methoxypyridin-3-yl)cyclobutylmethanamine
• CAS No: 2229514-05-8
• MF: C₁₁H₁₄F₂N₂O
• MW: 228.238469600677
• CID: 5764848
• PubChem ID: 165629842
• Update Time: 2025-06-17

3,3-difluoro-1-(2-methoxypyridin-3-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• [3,3-difluoro-1-(2-methoxypyridin-3-yl)cyclobutyl]methanamine
• EN300-1947648
• 2229514-05-8
• 3,3-difluoro-1-(2-methoxypyridin-3-yl)cyclobutylmethanamine

• Inchi： 1S/C11H14F2N2O/c1-16-9-8(3-2-4-15-9)10(7-14)5-11(12,13)6-10/h2-4H,5-7,14H2,1H3
• InChI Key： FXTUINXZHZFJIC-UHFFFAOYSA-N
• SMILES： FC1(CC(C2=CC=CN=C2OC)(CN)C1)F

Computed Properties

• Exact Mass: 228.10741940g/mol
• Monoisotopic Mass: 228.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1Ų

Additional information on 3,3-difluoro-1-(2-methoxypyridin-3-yl)cyclobutylmethanamine

Introduction to 3,3-difluoro-1-(2-methoxypyridin-3-yl)cyclobutylmethanamine (CAS No. 2229514-05-8)

3,3-difluoro-1-(2-methoxypyridin-3-yl)cyclobutylmethanamine, identified by its Chemical Abstracts Service (CAS) number 2229514-05-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity, which includes a cyclobutyl core substituted with fluorine atoms and an amine functional group linked to a methoxypyridine moiety. The unique combination of these structural features makes it a promising candidate for further exploration in drug discovery and development.

The presence of difluorine substituents at the 3-position of the cyclobutyl ring is particularly noteworthy, as fluorine atoms are widely recognized for their ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. In particular, fluorine can enhance metabolic stability, improve binding affinity to biological targets, and influence the overall solubility and bioavailability of drug candidates. The incorporation of fluorine into pharmaceutical compounds has been a cornerstone of modern drug design, with numerous successful drugs on the market featuring fluorinated analogs.

Furthermore, the 2-methoxypyridin-3-yl group appended to the cyclobutylmethanamine backbone introduces a heterocyclic aromatic system that is known for its versatility in medicinal chemistry. Pyridine derivatives are ubiquitous in pharmacological research due to their ability to interact with various biological receptors and enzymes. The methoxy group at the 2-position adds an additional layer of functional diversity, enabling further chemical modifications and fine-tuning of the compound's properties.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the potential biological activity of 3,3-difluoro-1-(2-methoxypyridin-3-yl)cyclobutylmethanamine with greater accuracy. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. The precise spatial arrangement of the fluorine atoms and the pyridine ring suggests potential interactions with proteins such as kinases and transcription factors, which are key targets in therapeutic intervention.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interaction with biological systems. Initial assays indicate that 3,3-difluoro-1-(2-methoxypyridin-3-yl)cyclobutylmethanamine can modulate the activity of enzymes involved in signal transduction pathways. For instance, preliminary data suggest that it may inhibit Janus kinases (JAKs), which are overexpressed in various inflammatory conditions. Additionally, its ability to interact with cytoplasmic proteins could make it a valuable tool in developing treatments for autoimmune diseases.

The synthesis of 3,3-difluoro-1-(2-methoxypyridin-3-yl)cyclobutylmethanamine presents unique challenges due to its complex structure. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired framework efficiently. The use of palladium catalysts in particular has enabled the formation of carbon-carbon bonds critical to the compound's structure while maintaining high selectivity and yield.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying either the cyclobutyl ring or the pyridine moiety, chemists can generate a library of analogs with tailored properties. Such libraries are essential for high-throughput screening campaigns aimed at identifying lead compounds for clinical development. The flexibility offered by this molecular scaffold allows researchers to explore diverse chemical spaces without compromising on structural integrity or functional utility.

The impact of fluorinated compounds on modern medicine cannot be overstated. From antiviral agents to anticancer drugs, fluorine has played a pivotal role in enhancing therapeutic efficacy. 3,3-difluoro-1-(2-methoxypyridin-3-yl)cyclobutylmethanamine represents another example of how strategic incorporation of fluorine can lead to novel pharmacological entities with significant therapeutic potential.

As research continues to progress, collaborations between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications. The integration of high-resolution structural biology techniques, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, will provide deeper insights into how this compound interacts with its biological targets at an atomic level.

The regulatory landscape for new drug candidates also plays a critical role in determining the future trajectory of 3,3-difluoro-1-(2-methoxypyridin-3-yl)cyclobutlylmethanamine. Compliance with Good Manufacturing Practices (GMP) and adherence to international guidelines will be essential as researchers move from preclinical studies to human trials. The safety and efficacy data generated during these phases will ultimately dictate whether this compound progresses into late-stage development or remains within the realm of academic research.

In conclusion,3,3-difluoro-1-(2-methoxypyridin-3-y)cyclobutlylmethanamine (CAS No. 2229514-05-8) stands as a testament to the ingenuity inherent in contemporary medicinal chemistry. Its unique structural features offer a rich foundation for exploring new therapeutic avenues while leveraging established principles derived from decades of fluorinated drug development. As scientists continue to uncover its potential applications,this compound promises to contribute meaningfully to advancements in human health care.